Cas no 103145-08-0 (1,3,4-trichloro-5-nitro-2-propan-2-ylbenzene)

• Product Name: 1,3,4-trichloro-5-nitro-2-propan-2-ylbenzene
• CAS No: 103145-08-0
• MF: C₉H₈Cl₃NO₂
• MW: 268.524319648743
• CID: 1135558
• PubChem ID: 13651095
• Update Time: 2025-04-20

1,3,4-trichloro-5-nitro-2-propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,4-trichloro-5-nitro-2-propan-2-ylbenzene
• DTXSID60545866
• 103145-08-0
• 1,3,4-Trichloro-5-nitro-2-(propan-2-yl)benzene
• SCHEMBL10801459

• Inchi： 1S/C9H8Cl3NO2/c1-4(2)7-5(10)3-6(13(14)15)8(11)9(7)12/h3-4H,1-2H3
• InChI Key： AABYDOKYYMBUGL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C(C)C)Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 266.96224
• Monoisotopic Mass: 266.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14